2-[(2,4-Dinitrophenyl)selanyl]ethan-1-ol

• CAS No.: 62559-23-3
• Molecular Formula: C8H8N2O5Se
• Molecular Weight: 291.13 g/mol
• IUPAC Name: 2-(2,4-dinitrophenyl)selanylethanol
• InChI: InChI=1S/C8H8N2O5Se/c11-3-4-16-8-2-1-6(9(12)13)5-7(8)10(14)15/h1-2,5,11H,3-4H2
• InChI Key: WDVQOFKYOHOGKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])[Se]CCO

Description

ETHANOL,2-[(2,4-DINITROPHENYL)SELENO]-: is a chemical compound with the molecular formula C8H8N2O5Se and a molecular weight of 291.12 g/mol . This compound is known for its unique structure, which includes a seleno group attached to a 2,4-dinitrophenyl ring, making it an interesting subject for various chemical studies .

Preparation Methods

The synthesis of ETHANOL,2-[(2,4-DINITROPHENYL)SELENO]- typically involves the reaction of 2,4-dinitrophenyl selenide with ethanol under controlled conditions . The reaction conditions often require a catalyst and specific temperature settings to ensure the proper formation of the desired product . Industrial production methods may involve large-scale synthesis using similar reaction pathways but optimized for higher yields and purity .

Chemical Reactions Analysis

ETHANOL,2-[(2,4-DINITROPHENYL)SELENO]- undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form different seleno compounds.

Reduction: Reduction reactions can convert the nitro groups to amino groups.

Substitution: The seleno group can be substituted with other functional groups under specific conditions.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions . The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

ETHANOL,2-[(2,4-DINITROPHENYL)SELENO]- has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a precursor for other seleno compounds.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anticancer and antimicrobial activities.

Industry: Utilized in the production of specialized chemicals and materials.

Mechanism of Action

The mechanism of action of ETHANOL,2-[(2,4-DINITROPHENYL)SELENO]- involves its interaction with molecular targets through its seleno and nitro groups . These interactions can lead to various biochemical pathways being activated or inhibited, depending on the specific context . The compound’s effects are mediated by its ability to form reactive intermediates that can interact with cellular components .

Comparison with Similar Compounds

ETHANOL,2-[(2,4-DINITROPHENYL)SELENO]- can be compared with other similar compounds such as:

2,4-Dinitrophenyl selenide: Lacks the ethanol group but shares the dinitrophenyl and seleno groups.

2-Hydroxyethyl 2,4-dinitrophenyl selenide: Similar structure but with variations in the functional groups attached to the phenyl ring.

The uniqueness of ETHANOL,2-[(2,4-DINITROPHENYL)SELENO]- lies in its specific combination of functional groups, which imparts distinct chemical and biological properties .